Cas no 19022-06-1 (1H-Benzimidazole,2-(3,5-dinitrophenyl)-)

• Product Name: 1H-Benzimidazole,2-(3,5-dinitrophenyl)-
• CAS No: 19022-06-1
• MF: C₁₃H₈N₄O₄
• MW: 284.227022171021
• CID: 236143
• PubChem ID: 318126
• Update Time: 2025-04-19

1H-Benzimidazole,2-(3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(3,5-dinitrophenyl)-
• 2-(3,5-dinitrophenyl)-1H-benzimidazole
• 2-(3,5-dinitro-phenyl)-1H-benzoimidazole
• 2-(3,5-dinitrophenyl)benzimidazole
• 2-(3,5-dinitrophenyl)-benzimidazole
• 2-< 3,5-Dinitro-phenyl> -benzimidazol
• AC1L7XES
• NSC252754
• NSC-252754
• DTXSID60312333
• 19022-06-1
• SCHEMBL21772069

• Inchi： 1S/C13H8N4O4/c18-16(19)9-5-8(6-10(7-9)17(20)21)13-14-11-3-1-2-4-12(11)15-13/h1-7H,(H,14,15)
• InChI Key： ZWZYQZVBPLYOFM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)C1=NC2C=CC=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 283.04681
• Monoisotopic Mass: 284.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.544
• Boiling Point: 524.7°C at 760 mmHg
• Flash Point: 271.1°C
• Refractive Index: 1.74
• PSA: 112.06
• LogP: 4.09270